Cas no 859538-49-1 (2-(2-Fluorophenyl)-5-hydroxypyridine)

• Product Name: 2-(2-Fluorophenyl)-5-hydroxypyridine
• CAS No: 859538-49-1
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• MDL: MFCD14699697
• CID: 662862
• PubChem ID: 23145770
• Update Time: 2025-11-02

2-(2-Fluorophenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorophenyl)pyridin-3-ol
• 3-Pyridinol, 6-(2-fluorophenyl)-
• 859538-49-1
• SB84938
• 6-(2-Fluoro-phenyl)-pyridin-3-ol
• SCHEMBL1659140
• KDPOGXMMTHAGIX-UHFFFAOYSA-N
• DTXSID10630978
• A1-63669
• AKOS015946577
• MFCD14699697
• 2-(2-FLUOROPHENYL)-5-HYDROXYPYRIDINE
• DB-090998
• 2-(2-Fluorophenyl)-5-hydroxypyridine

• MDL： MFCD14699697
• Inchi： 1S/C11H8FNO/c12-10-4-2-1-3-9(10)11-6-5-8(14)7-13-11/h1-7,14H
• InChI Key： KDPOGXMMTHAGIX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=CN=1)O

Computed Properties

• Exact Mass: 189.05900
• Monoisotopic Mass: 189.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.59330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-Fluorophenyl)-5-hydroxypyridine

Recent Advances in the Study of 2-(2-Fluorophenyl)-5-hydroxypyridine (CAS: 859538-49-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Fluorophenyl)-5-hydroxypyridine (CAS: 859538-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by a fluorophenyl group and a hydroxypyridine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, particularly in the context of neurological disorders and inflammatory diseases.

One of the key areas of investigation has been the compound's role as a modulator of specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Fluorophenyl)-5-hydroxypyridine exhibits high affinity for GABA_A receptor subtypes, suggesting potential applications in the treatment of anxiety and epilepsy. The research team employed a combination of molecular docking simulations and electrophysiological assays to elucidate the compound's binding mode and functional effects. Notably, the fluorophenyl group was found to be critical for receptor interaction, while the hydroxypyridine moiety contributed to the compound's metabolic stability.

In addition to its neurological applications, recent research has explored the anti-inflammatory properties of 2-(2-Fluorophenyl)-5-hydroxypyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the production of pro-inflammatory cytokines in macrophage cell lines, with an IC₅₀ value in the low micromolar range. The researchers identified the compound's ability to interfere with NF-κB signaling as a potential mechanism underlying this effect. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

The synthetic accessibility of 2-(2-Fluorophenyl)-5-hydroxypyridine has also been a focus of recent investigations. A team from the University of Tokyo developed an efficient, three-step synthesis route with an overall yield of 68%, as described in their 2023 publication in Organic Process Research & Development. This improved synthetic protocol addresses previous challenges related to the regioselective introduction of the hydroxyl group and could facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies have revealed both promising and challenging aspects of 2-(2-Fluorophenyl)-5-hydroxypyridine's drug-like properties. While the compound demonstrates good oral bioavailability in rodent models (approximately 65%), its plasma half-life remains relatively short (2.3 hours), prompting ongoing structure-activity relationship studies to optimize its metabolic stability. Several research groups are currently exploring structural analogs with modified pyridine rings or alternative fluorophenyl substitution patterns to address this limitation.

Looking forward, the compound's potential as a lead structure for drug discovery appears substantial. Current research efforts are focusing on expanding its therapeutic applications to include neurodegenerative diseases and certain types of cancer, based on preliminary findings of its effects on cellular apoptosis pathways. The unique combination of its fluorine atom's metabolic stability benefits and the hydroxypyridine's hydrogen bonding capacity makes 2-(2-Fluorophenyl)-5-hydroxypyridine a particularly versatile scaffold for further medicinal chemistry optimization.